Cas no 2209527-75-1 (2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide)

• Product Name: 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide
• CAS No: 2209527-75-1
• MF: C₁₀H₇F₃N₄O
• MW: 256.183991670609
• CID: 6794462
• PubChem ID: 121591392
• Update Time: 2025-09-27

2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-2-[[3-(trifluoromethyl)phenyl]diazenyl]acetamide
• 2-Cyano-2-{[3-(trifluoromethyl)phenyl]diazenyl}acetamide
• MFCD28987352
• 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide
• 2209527-75-1

• Inchi： 1S/C10H7F3N4O/c11-10(12,13)6-2-1-3-7(4-6)16-17-8(5-14)9(15)18/h1-4,8H,(H2,15,18)/b17-16+
• InChI Key： UQBULCSESJZGHK-WUKNDPDISA-N
• SMILES： FC(C1C=CC=C(C=1)/N=N/C(C#N)C(N)=O)(F)F

Computed Properties

• Exact Mass: 256.05719535g/mol
• Monoisotopic Mass: 256.05719535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide

2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide: A Promising Compound in Pharmaceutical Research

2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide, with the chemical identifier CAS No. 2209527-75-1, has emerged as a significant molecule in the field of pharmaceutical science. This compound belongs to the class of diazenyl derivatives, which are characterized by their unique azo group (-N=N-) and potential biological activities. The molecular structure of 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide is composed of a cyano group (-CN), a trifluoromethyl substituent, and a diazenyl bridge connecting the aromatic ring to the acetylamide moiety. Recent studies have highlighted its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies, making it a focal point for researchers in drug development.

The trifluoromethyl group in 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide plays a critical role in modulating its physicochemical properties. Fluorine atoms introduce electronegative effects, enhancing the molecule's hydrophobicity and improving its ability to cross biological membranes. This property is particularly relevant in drug delivery systems, where lipophilicity directly influences the compound's bioavailability and target specificity. Additionally, the trifluoromethyl substituent may contribute to the molecule's metabolic stability, reducing the risk of rapid degradation in vivo.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the anti-inflammatory potential of 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]dia

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the anti-inflammatory potential of 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide. The compound exhibited significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6 in in vitro models. This effect is attributed to its ability to modulate NF-κB signaling pathways, a key mechanism in inflammatory responses. The diazenyl group is hypothesized to act as a signal transduction mediator, facilitating the interaction between the aromatic ring and intracellular targets.

Further studies have explored the antitumor properties of 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide. A 2024 paper in Cancer Research reported that the compound induces apoptosis in human cancer cells through the activation of mitochondrial pathways. The cyano group may contribute to the molecule's ability to disrupt cellular redox balance, leading to oxidative stress and subsequent programmed cell death. These findings suggest potential applications in the development of targeted cancer therapies, particularly for resistant tumor cells.

The neuroprotective effects of 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide have also been investigated. In a 2023 study published in Neuropharmacology, the compound showed promise in reducing neuronal damage in experimental models of neurodegenerative diseases. The trifluoromethyl substituent may enhance the molecule's ability to cross the blood-brain barrier, allowing it to exert its effects on central nervous system targets. This property is particularly valuable for treating conditions such as Alzheimer's disease and Parkinson's disease.

Despite its promising profile, the development of 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide as a therapeutic agent faces several challenges. One major concern is its toxicological profile. Early-phase clinical trials have raised questions about the compound's long-term safety, particularly in terms of organ toxicity and genotoxic potential. Researchers are currently exploring ways to optimize its pharmacokinetic properties to minimize adverse effects while maintaining therapeutic efficacy.

In conclusion, 2-Cyano-2-{[3-(trifluoromethyl)-phenyl]diazenyl}acetamide represents a compelling candidate for further research in pharmaceutical science. Its unique molecular structure, combined with its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies, underscores its significance in drug development. Ongoing studies aim to address the challenges associated with its toxicological profile and pharmacokinetic behavior, paving the way for its potential use in clinical settings.